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Compound Name: 2,4,5-Trimethoxybenzoic acid

Cat. No.: B1293779 Get Quote

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Abstract
2,4,5-Trimethoxybenzoic acid, a polysubstituted aromatic carboxylic acid, has emerged as a

crucial scaffold and versatile building block in the landscape of organic synthesis. Its unique

electronic and steric properties, conferred by the presence of three methoxy groups and a

carboxylic acid moiety, make it an invaluable precursor for the synthesis of a diverse array of

complex molecules, including pharmaceuticals, agrochemicals, and functional materials. This

technical guide provides a comprehensive overview of the physicochemical properties, key

synthetic transformations, and notable applications of 2,4,5-trimethoxybenzoic acid, with a

particular focus on its role in the development of bioactive compounds. Detailed experimental

protocols for seminal reactions, quantitative data summaries, and visual representations of its

engagement with biological pathways are presented to serve as a practical resource for

professionals in the field.

Physicochemical and Spectroscopic Properties
2,4,5-Trimethoxybenzoic acid is a white to off-white crystalline solid, typically appearing as a

fine powder.[1] Its key physical and spectroscopic properties are summarized in the tables

below, providing a foundational dataset for its identification and characterization in a laboratory

setting.

Table 1: Physicochemical Properties of 2,4,5-Trimethoxybenzoic Acid
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Property Value Reference(s)

Molecular Formula C₁₀H₁₂O₅ [2]

Molecular Weight 212.20 g/mol [1]

CAS Number 490-64-2 [1]

Melting Point 143-145 °C [3]

Appearance White fine crystalline powder [3]

Solubility Soluble in DMSO. [4]

Table 2: Spectroscopic Data for 2,4,5-Trimethoxybenzoic Acid
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Spectroscopy Key Peaks and Assignments Reference(s)

¹H NMR
(Data unavailable in search

results)

¹³C NMR
(Data unavailable in search

results)

Infrared (IR)

Characteristic absorptions for

O-H stretch of the carboxylic

acid (broad, ~3000-2500

cm⁻¹), C=O stretch of the

carboxylic acid (~1700-1680

cm⁻¹), C-O stretches of the

methoxy groups and aromatic

ring, and C-H stretches of the

aromatic ring and methyl

groups.

[5][6]

Mass Spectrometry (MS)

The molecular ion peak [M]⁺ is

expected at m/z 212. Common

fragmentation patterns for

benzoic acids include the loss

of •OH (m/z 195) and •COOH

(m/z 167). Fragmentation of

the methoxy groups can also

be observed.

[7]

Synthesis of 2,4,5-Trimethoxybenzoic Acid
While commercially available, several synthetic routes to 2,4,5-trimethoxybenzoic acid have

been reported, often starting from more readily available precursors. One common method

involves the multi-step transformation of 1,2,4-trimethoxybenzene.[2] This typically involves an

electrophilic substitution to introduce a functional group that can then be oxidized to the

carboxylic acid.

Applications in Organic Synthesis
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The utility of 2,4,5-trimethoxybenzoic acid as a synthetic building block is primarily derived

from the reactivity of its carboxylic acid group and the influence of the electron-donating

methoxy groups on the aromatic ring.

Synthesis of Acyl Chlorides: The Gateway to Amides
and Esters
A pivotal transformation of 2,4,5-trimethoxybenzoic acid is its conversion to the

corresponding acyl chloride, 2,4,5-trimethoxybenzoyl chloride. This highly reactive intermediate

serves as a precursor for the synthesis of a wide range of amides and esters through reactions

with amines and alcohols, respectively.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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